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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Ethyl 10-undecenoate, a versatile ester utilized in flavor, fragrance, and polymer synthesis.
Adherence to these protocols is crucial for ensuring laboratory safety and operational integrity.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 10-undecenoate is presented

below for easy reference.

Property Value
CAS Number 692-86-4
Molecular Formula C13H2402

Molecular Weight 212.33 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 258-259 °C at 761 mmHg[1]

Density 0.879 g/mL at 25 °C[1]

Flash Point > 230 °F (> 110 °C)[2]

Solubility Insoluble in water; Soluble in alcohol[2]

© 2025 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b153637?utm_src=pdf-interest
https://www.benchchem.com/product/b153637?utm_src=pdf-body
https://www.benchchem.com/product/b153637?utm_src=pdf-body
https://www.researchgate.net/publication/334499500_Biobased_ester_2-10-undecenoyloxyethyl_methacrylate_as_asymmetrical_diene_monomer_in_thiol-ene_polymerization
https://www.researchgate.net/publication/334499500_Biobased_ester_2-10-undecenoyloxyethyl_methacrylate_as_asymmetrical_diene_monomer_in_thiol-ene_polymerization
https://www.researchgate.net/publication/334499500_Biobased_ester_2-10-undecenoyloxyethyl_methacrylate_as_asymmetrical_diene_monomer_in_thiol-ene_polymerization
https://www.thegoodscentscompany.com/data/rw1004951.html
https://www.thegoodscentscompany.com/data/rw1004951.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Identification and GHS Classification

According to available data, Ethyl 10-undecenoate is not classified under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). However, some
sources indicate that it may be a mild skin irritant. Therefore, appropriate precautions should
always be taken.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 10-undecenoate to minimize exposure
and ensure personal safety.

Equipment Specification

) Chemical splash goggles or safety glasses with
Eye Protection ) )
side shields.

Chemically resistant gloves. While specific
compatibility data for Ethyl 10-undecenoate is
] limited, nitrile or butyl rubber gloves are
Hand Protection ]
generally recommended for handling esters.
Always consult the glove manufacturer's

resistance chart.

Skin and Body Protection Laboratory coat.

Not typically required under normal laboratory
conditions with adequate ventilation. If aerosols
) ) are generated or handling large quantities in a
Respiratory Protection _
poorly ventilated area, a NIOSH-approved
respirator with an organic vapor cartridge may

be necessary.

Safe Handling and Storage Workflow

The following diagram outlines the essential steps for the safe handling and storage of Ethyl
10-undecenoate in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)
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Workflow for Safe Handling of Ethyl 10-undecenoate.

Operational Plan
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Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

o Store Ethyl 10-undecenoate in a cool, dry, and well-ventilated area, away from direct
sunlight and sources of ignition.

« ltis classified as a combustible liquid, so it should be stored accordingly.
o Keep containers tightly closed when not in use.

o Store away from incompatible materials such as strong oxidizing agents.

Handling and Use

 All handling of Ethyl 10-undecenoate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Ensure that all necessary PPE is worn before handling the chemical.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the area where the chemical is being handled.

Wash hands thoroughly after handling.

Disposal Plan

o Collect waste Ethyl 10-undecenoate and any contaminated materials in a clearly labeled,
sealed container that is compatible with the chemical.

» Ethyl 10-undecenoate is a non-halogenated organic ester. Dispose of it in accordance with
local, state, and federal regulations for non-halogenated organic waste.

e Do not dispose of Ethyl 10-undecenoate down the drain.

Emergency Procedures
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Emergency Procedure
1. Evacuate the immediate area. 2. Wear
appropriate PPE, including respiratory
protection if necessary. 3. Absorb the spill with
" an inert, non-combustible material such as
pi

vermiculite, sand, or earth. 4. Collect the
absorbed material into a sealed container for
disposal. 5. Clean the spill area with soap and

water.

Skin Contact

1. Immediately remove contaminated clothing.
2. Wash the affected area with plenty of soap
and water for at least 15 minutes. 3. Seek
medical attention if irritation develops or

persists.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, lifting the upper and
lower eyelids occasionally. 2. Remove contact
lenses if present and easy to do. 3. Seek

immediate medical attention.

Inhalation

1. Move the person to fresh air. 2. If breathing is
difficult, provide oxygen. 3. If the person is not
breathing, give artificial respiration. 4. Seek

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with
water. 3. Never give anything by mouth to an
unconscious person. 4. Seek immediate medical

attention.

Fire

1. Use a dry chemical, carbon dioxide, water
spray, or alcohol-resistant foam to extinguish the
fire. 2. Wear a self-contained breathing

apparatus (SCBA) and full protective gear.
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Representative Experimental Protocol:
Transesterification

Ethyl 10-undecenoate is frequently used as a starting material in the synthesis of other esters
through transesterification. The following is a generalized protocol based on literature reports.
Note: This is a representative methodology and may require optimization for specific substrates
and scales.

Objective:

To synthesize a new ester via transesterification of Ethyl 10-undecenoate with a primary
alcohol in the presence of a catalyst.

Materials:

o Ethyl 10-undecenoate

e Primary alcohol (e.g., 1,4-cyclohexanedimethanol)

o Catalyst (e.g., a suitable metal oxide or enzyme)

e Anhydrous solvent (if required)

e Inert gas (e.g., Nitrogen or Argon)

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating and stirring apparatus

« Purification supplies (e.qg., silica gel for column chromatography)

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, combine
Ethyl 10-undecenoate, the primary alcohol, and the catalyst. The molar ratio of reactants
will depend on the specific reaction and should be determined based on stoichiometry and
optimization experiments.
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Reaction Conditions: The reaction mixture is typically heated to a specific temperature (e.qg.,
100-150°C) and stirred for a set period (e.g., several hours to overnight) to ensure the
completion of the reaction. The progress of the reaction can be monitored by techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The
catalyst is removed by filtration. The resulting solution is then typically washed with a
saturated aqueous solution (e.g., sodium bicarbonate) to neutralize any acidic components,
followed by a brine wash. The organic layer is then dried over an anhydrous salt (e.g.,
sodium sulfate or magnesium sulfate) and filtered.

Purification: The crude product is concentrated under reduced pressure. The final product is
then purified using an appropriate technique, most commonly column chromatography on
silica gel, to isolate the desired ester.

Characterization: The structure and purity of the synthesized ester are confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and Mass Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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